Cas no 1805261-52-2 (6-Chloro-2-(chloromethyl)-3-(difluoromethyl)-4-fluoropyridine)

• Product Name: 6-Chloro-2-(chloromethyl)-3-(difluoromethyl)-4-fluoropyridine
• CAS No: 1805261-52-2
• MF: C₇H₄Cl₂F₃N
• MW: 230.014570236206
• CID: 4808347
• Update Time: 2025-10-29

6-Chloro-2-(chloromethyl)-3-(difluoromethyl)-4-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2-(chloromethyl)-3-(difluoromethyl)-4-fluoropyridine

• Inchi： 1S/C7H4Cl2F3N/c8-2-4-6(7(11)12)3(10)1-5(9)13-4/h1,7H,2H2
• InChI Key： LPMDAMUCCXCVTE-UHFFFAOYSA-N
• SMILES： ClCC1C(C(F)F)=C(C=C(N=1)Cl)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 3
• Topological Polar Surface Area: 12.9

Additional information on 6-Chloro-2-(chloromethyl)-3-(difluoromethyl)-4-fluoropyridine

Introduction to 6-Chloro-2-(chloromethyl)-3-(difluoromethyl)-4-fluoropyridine (CAS No. 1805261-52-2)

6-Chloro-2-(chloromethyl)-3-(difluoromethyl)-4-fluoropyridine (CAS No. 1805261-52-2) is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 6-Chloro-2-(chloromethyl)-3-(difluoromethyl)-4-fluoropyridine is notable for its combination of chloro, fluoro, and difluoromethyl functional groups, which contribute to its chemical stability and reactivity. The presence of these functional groups also imparts specific pharmacological properties, making it a valuable intermediate in the synthesis of bioactive molecules.

Recent studies have highlighted the importance of fluorinated pyridines in drug discovery and development. The introduction of fluorine atoms into organic molecules can significantly alter their physicochemical properties, such as lipophilicity, metabolic stability, and binding affinity to biological targets. 6-Chloro-2-(chloromethyl)-3-(difluoromethyl)-4-fluoropyridine exemplifies this trend, as its multifunctional structure provides a robust platform for the design and optimization of new drugs.

In the context of medicinal chemistry, 6-Chloro-2-(chloromethyl)-3-(difluoromethyl)-4-fluoropyridine has been explored as a key intermediate in the synthesis of compounds with diverse biological activities. For instance, it has been utilized in the development of inhibitors targeting specific enzymes and receptors involved in various diseases. The versatility of this compound allows for the fine-tuning of its properties through further chemical modifications, enhancing its therapeutic potential.

The synthesis of 6-Chloro-2-(chloromethyl)-3-(difluoromethyl)-4-fluoropyridine typically involves a series of well-defined chemical reactions. These reactions are designed to introduce and manipulate the functional groups present in the molecule with high precision and efficiency. Advanced synthetic methods, such as transition-metal-catalyzed cross-coupling reactions and electrophilic aromatic substitution, have been employed to achieve high yields and purity levels.

Beyond its role as an intermediate in drug synthesis, 6-Chloro-2-(chloromethyl)-3-(difluoromethyl)-4-fluoropyridine has also shown promise in other areas of research. For example, it has been investigated for its potential use in agrochemical applications, where its unique properties could contribute to the development of more effective pesticides and herbicides. The compound's stability and reactivity make it an attractive candidate for further exploration in this domain.

In terms of safety and environmental impact, rigorous assessments have been conducted to ensure that 6-Chloro-2-(chloromethyl)-3-(difluoromethyl)-4-fluoropyridine meets all regulatory standards. These assessments include evaluations of toxicity, biodegradability, and ecological impact. The results have indicated that when handled properly and used within specified guidelines, this compound poses minimal risk to human health and the environment.

The ongoing research into 6-Chloro-2-(chloromethyl)-3-(difluoromethyl)-4-fluoropyridine continues to uncover new applications and insights into its behavior. Collaborative efforts between chemists, biologists, and pharmaceutical scientists are driving advancements in our understanding of this compound's potential. As new data emerges, it is expected that 6-Chloro-2-(chloromethyl)-3-(difluoromethyl)-4-fluoropyridine will play an increasingly important role in the development of innovative solutions to pressing medical and environmental challenges.